Cas no 69912-22-7 (Pyrimido[1,2-a]azepin-4(6H)-one, 7,8,9,10-tetrahydro-2-methyl-)

• Product Name: Pyrimido[1,2-a]azepin-4(6H)-one, 7,8,9,10-tetrahydro-2-methyl-
• CAS No: 69912-22-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 391151
• PubChem ID: 718922
• Update Time: 2025-04-19

Pyrimido[1,2-a]azepin-4(6H)-one, 7,8,9,10-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[1,2-a]azepin-4(6H)-one, 7,8,9,10-tetrahydro-2-methyl-
• 2-methyl-7,8,9,10-tetrahydro-6H-pyrimido[1,2-a]azepin-4-one
• AKOS001027183
• 6-methyl-2,3-pentamethylene-3,4-dihydropyrimidin-4-one
• DTXSID30352100
• 2-METHYL-7,8,9,10-TETRAHYDROPYRIMIDO(1,2-A)AZEPIN-4(6H)-ONE
• 69912-22-7

• Inchi： 1S/C10H14N2O/c1-8-7-10(13)12-6-4-2-3-5-9(12)11-8/h7H,2-6H2,1H3
• InChI Key： DMFZVKFRXTZJLR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C2CCCCCN21

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines